Cas no 65863-03-8 (diethoxy-(6-methyl-2-propan-2-yl-pyrimidin-4-yl)oxy-sulfanylidene-phosphorane)
65863-03-8 structure
Product Name:diethoxy-(6-methyl-2-propan-2-yl-pyrimidin-4-yl)oxy-sulfanylidene-phosphorane
CAS No:65863-03-8
MF:C12H21N2O3PS
MW:304.345502614975
CID:962679
Update Time:2024-06-12
diethoxy-(6-methyl-2-propan-2-yl-pyrimidin-4-yl)oxy-sulfanylidene-phosphorane Chemical and Physical Properties
Names and Identifiers
-
- diethoxy-(6-methyl-2-propan-2-yl-pyrimidin-4-yl)oxy-sulfanylidene-phosphorane
- diethoxy-(6-methyl-2-propan-2-ylpyrimidin-4-yl)oxy-sulfanylidene-λ<sup>5</sup>-phosphane
- Ciazinon
- Dassitox
- Diazajet
- Diazinone
- Diazitol
- Dimpylat
- Dimpylate
- Neocidol
- Oleodiazinon
- Ai3-19507
-
- Inchi: 1S/C12H21N2O3PS/c1-6-15-18(19,16-7-2)17-11-8-10(5)13-12(14-11)9(3)4/h8-9H,6-7H2,1-5H3
- InChI Key: FHIVAFMUCKRCQO-UHFFFAOYSA-N
- SMILES: S=P(OC([H])([H])C([H])([H])[H])(OC([H])([H])C([H])([H])[H])OC1C([H])=C(C([H])([H])[H])N=C(C([H])(C([H])([H])[H])C([H])([H])[H])N=1
Computed Properties
- Exact Mass: 304.10105
- Monoisotopic Mass: 304.10105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 85.6
Experimental Properties
- Boiling Point: 83-84 deg C @ 2X10-3 mm Hg
- PSA: 95.37000
- LogP: 4.23530
diethoxy-(6-methyl-2-propan-2-yl-pyrimidin-4-yl)oxy-sulfanylidene-phosphorane Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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